Cas no 65873-47-4 (4,6-dimethoxy-2-Pyridinecarboxaldehyde)

• Product Name: 4,6-dimethoxy-2-Pyridinecarboxaldehyde
• CAS No: 65873-47-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1115555
• PubChem ID: 12392415
• Update Time: 2025-05-28

4,6-dimethoxy-2-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethoxy-2-Pyridinecarboxaldehyde
• 4,6-dimethoxypyridine-2-carbaldehyde
• 4,6-Dimethoxypicolinaldehyde
• 65873-47-4
• AB76126
• SCHEMBL8127634

• Inchi： 1S/C8H9NO3/c1-11-7-3-6(5-10)9-8(4-7)12-2/h3-5H,1-2H3
• InChI Key： WKIHCGXRKMBSDK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)N=C(C=1)OC

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4,6-dimethoxy-2-Pyridinecarboxaldehyde

4,6-Dimethoxy-2-Pyridinecarboxaldehyde (CAS No. 65873-47-4): A Versatile Building Block in Organic Synthesis

4,6-Dimethoxy-2-Pyridinecarboxaldehyde (CAS No. 65873-47-4) is a highly valuable heterocyclic aldehyde that has gained significant attention in modern organic chemistry. As a pyridine derivative with two methoxy substituents, this compound serves as a crucial chemical intermediate for pharmaceutical research, material science, and agrochemical development. The growing interest in dimethoxy-substituted pyridines reflects the current trend in drug discovery towards more complex and functionalized heterocycles.

The molecular structure of 4,6-dimethoxy-2-pyridinecarboxaldehyde features an electron-rich aromatic system due to the presence of two methoxy groups at positions 4 and 6, combined with a reactive aldehyde functionality at position 2. This unique combination makes it particularly useful in multicomponent reactions, a hot topic in green chemistry that aligns with the pharmaceutical industry's push for more sustainable synthetic routes. Recent literature highlights its application in constructing biologically active scaffolds, answering the frequent search query "what are the applications of pyridine aldehydes in drug discovery?"

In the context of current research trends, 4,6-dimethoxy-2-pyridinecarboxaldehyde has shown promise in the development of kinase inhibitors, addressing the popular search term "pyridine-based kinase inhibitors." The electron-donating methoxy groups enhance the compound's ability to participate in hydrogen bonding interactions with biological targets, while the aldehyde group serves as a versatile handle for further derivatization. This dual functionality explains why researchers often search for "how to modify pyridine aldehydes for medicinal chemistry applications."

The synthetic utility of CAS 65873-47-4 extends beyond pharmaceuticals. Materials scientists have explored its use in creating functionalized ligands for metal-organic frameworks (MOFs), responding to the growing interest in "pyridine derivatives for MOF synthesis." The compound's ability to coordinate with various metal ions while maintaining structural stability makes it valuable for designing porous materials with applications in gas storage and separation technologies.

From a commercial perspective, 4,6-dimethoxy-2-pyridinecarboxaldehyde has seen increasing demand due to its role in developing advanced intermediates for crop protection agents. This aligns with the agricultural sector's focus on "novel pyridine-based agrochemicals" as revealed by search trend analysis. The compound's stability under various conditions and its reactivity profile make it particularly suitable for creating selective herbicides and plant growth regulators.

Quality control of 4,6-dimethoxy-2-pyridinecarboxaldehyde typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, addressing common questions about "how to analyze pyridine aldehydes." The compound generally appears as a white to pale yellow crystalline powder with high purity (>98%), meeting the stringent requirements of pharmaceutical applications. Storage recommendations include protection from light and moisture at room temperature, which responds to the frequently asked question "how to store pyridine aldehydes properly."

Recent patent literature reveals innovative applications of 65873-47-4 in developing fluorescent probes and sensors, tapping into the growing market for chemical detection systems. The compound's ability to form Schiff bases with various amines makes it valuable for creating chromogenic materials, answering search queries about "pyridine aldehydes for sensor development." This application area has gained particular attention in environmental monitoring and biomedical diagnostics.

The global market for 4,6-dimethoxy-2-pyridinecarboxaldehyde reflects the compound's expanding applications, with major suppliers offering custom synthesis and bulk quantities. Market analysis shows increasing interest from Asia-Pacific regions, particularly for pharmaceutical intermediates, addressing the search trend "pyridine aldehyde suppliers in Asia." The compound's price stability and reliable supply chain make it attractive for industrial-scale applications.

From a safety perspective, 4,6-dimethoxy-2-pyridinecarboxaldehyde requires standard laboratory precautions, similar to other organic aldehydes. This responds to common workplace safety queries about "handling pyridine derivatives in the lab." While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling, consistent with good laboratory practices for chemical intermediates.

Future research directions for CAS 65873-47-4 include exploring its potential in click chemistry applications and as a building block for covalent organic frameworks (COFs). These emerging areas align with search trends for "pyridine aldehydes in advanced materials." The compound's balanced electronic properties and synthetic versatility position it well for these cutting-edge applications in materials science and drug discovery.